Cas no 60833-12-7 (2H-Pyran-2,5(6H)-dione,dihydro-)

• Product Name: 2H-Pyran-2,5(6H)-dione,dihydro-
• CAS No: 60833-12-7
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD24693391
• CID: 522649
• PubChem ID: 18956015
• Update Time: 2025-06-30

2H-Pyran-2,5(6H)-dione,dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,5(6H)-dione,dihydro-
• 4-Oxo-d-valerolactone
• Ternatolide
• PB43143
• Dihydro-2H-pyran-2,5(6H)-dione
• SCHEMBL1521980
• tetrahydropyran-2,5-dione
• oxane-2,5-dione
• P20160
• 60833-12-7

• MDL： MFCD24693391
• Inchi： 1S/C5H6O3/c6-4-1-2-5(7)8-3-4/h1-3H2
• InChI Key： GYHJUGYOSOGTKF-UHFFFAOYSA-N
• SMILES： O=C1COC(=O)CC1

Computed Properties

• Exact Mass: 114.031694049g/mol
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 2H-Pyran-2,5(6H)-dione,dihydro-

2H-Pyran-2,5(6H)-dione, dihydro- (CAS No: 60833-12-7)

2H-Pyran-2,5(6H)-dione, dihydro-, also known by its CAS number 60833-12-7, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research. This compound belongs to the class of cyclic ketones and is characterized by its pyran ring system with two ketone groups. The molecule's structure allows for a wide range of applications in both academic and industrial settings.

The pyran ring system in 2H-Pyran-2,5(6H)-dione, dihydro is a six-membered ring consisting of five carbon atoms and one oxygen atom. The two ketone groups are positioned at the 2 and 5 positions of the ring, giving the compound its distinctive chemical properties. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules and advanced materials.

One of the most notable applications of 2H-Pyran-2,5(6H)-dione, dihydro is in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing complex molecular frameworks with potential pharmacological activities. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its medicinal applications, CAS No: 60833-12-7 has also found utility in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in green chemistry have further expanded the scope of 2H-Pyran-2,5(6H)-dione, dihydro. Scientists have developed eco-friendly methods for synthesizing this compound using renewable resources and catalytic systems. These methods not only reduce environmental impact but also enhance the scalability of production processes.

The chemical synthesis of CAS No: 60833-12-7 typically involves cyclization reactions or condensation processes. Researchers have optimized these reactions to achieve high yields and selectivity. For example, microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining its purity.

From a structural perspective, dihydro-pyran-dione exhibits interesting photophysical properties that make it suitable for applications in optoelectronics. Studies have shown that derivatives of this compound can be used as fluorescent sensors for detecting metal ions or organic analytes in complex matrices.

The demand for CAS No: 60833-12-7 has grown steadily due to its diverse applications across multiple disciplines. Its role as a key intermediate in organic synthesis continues to drive innovation in both academic research and industrial production.